Cas no 1701919-31-4 (1-{(tert-butoxy)carbonylamino}-2,4,4-trimethylcyclopentane-1-carboxylic acid)

• Product Name: 1-{(tert-butoxy)carbonylamino}-2,4,4-trimethylcyclopentane-1-carboxylic acid
• CAS No: 1701919-31-4
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• MDL: MFCD30477054
• CID: 5210492
• PubChem ID: 106663412
• Update Time: 2025-06-11

1-{(tert-butoxy)carbonylamino}-2,4,4-trimethylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4,4-trimethyl-
• 1-{(tert-butoxy)carbonylamino}-2,4,4-trimethylcyclopentane-1-carboxylic acid

• MDL： MFCD30477054
• Inchi： 1S/C14H25NO4/c1-9-7-13(5,6)8-14(9,10(16)17)15-11(18)19-12(2,3)4/h9H,7-8H2,1-6H3,(H,15,18)(H,16,17)
• InChI Key： NREAKSAGBBEULS-UHFFFAOYSA-N
• SMILES： C1(NC(OC(C)(C)C)=O)(C(O)=O)CC(C)(C)CC1C

Additional information on 1-{(tert-butoxy)carbonylamino}-2,4,4-trimethylcyclopentane-1-carboxylic acid

Comprehensive Overview of 1-{(tert-butoxy)carbonylamino}-2,4,4-trimethylcyclopentane-1-carboxylic acid (CAS No. 1701919-31-4)

1-{(tert-butoxy)carbonylamino}-2,4,4-trimethylcyclopentane-1-carboxylic acid (CAS No. 1701919-31-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique cyclopentane backbone with tert-butoxycarbonyl (Boc) protection, making it a valuable intermediate in peptide synthesis and drug development. Its structural complexity and functional groups contribute to its versatility in modern organic chemistry applications.

The Boc-protected amino acid derivative is particularly significant in the context of peptide coupling and prodrug design, addressing growing demand for targeted therapeutics. Researchers frequently search for "Boc-amino acid applications" or "cyclopentane carboxylic acid derivatives," reflecting its relevance in bioconjugation and medicinal chemistry. The compound’s steric hindrance from the trimethyl groups also influences its reactivity, a topic often explored in computational chemistry studies.

Recent trends highlight the compound’s role in green chemistry initiatives, where its efficient synthesis routes align with sustainable practices. Queries like "eco-friendly Boc deprotection" or "solvent-free peptide synthesis" underscore industry shifts toward minimizing environmental impact. The carboxylic acid moiety further enables derivatization for biodegradable polymers, linking it to circular economy discussions.

Analytical characterization of CAS No. 1701919-31-4 typically involves HPLC, NMR, and mass spectrometry, with researchers often seeking "HPLC methods for Boc compounds." Its stability under various pH conditions makes it suitable for formulation studies, particularly in oral drug delivery systems. The tert-butyl group enhances lipophilicity, a property leveraged in blood-brain barrier penetration research.

In conclusion, 1-{(tert-butoxy)carbonylamino}-2,4,4-trimethylcyclopentane-1-carboxylic acid represents a critical building block for high-value pharmaceuticals and advanced materials. Its intersection with AI-driven drug discovery and automated synthesis platforms positions it as a compound of enduring scientific interest, answering pressing questions in structure-activity relationships and process optimization.